Cas no 1539637-43-8 (1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine)

• Product Name: 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine
• CAS No: 1539637-43-8
• MF: C₁₁H₁₄BrNOS
• MW: 288.203960895538
• MDL: MFCD24922419
• CID: 4780702
• Update Time: 2025-06-27

1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine

• MDL： MFCD24922419
• Inchi： 1S/C11H14BrNOS/c1-8-7-9(15-10(8)12)11(14)13-5-3-2-4-6-13/h7H,2-6H2,1H3
• InChI Key： BZGADRFWSJQVQL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(N2CCCCC2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 3.6
• Topological Polar Surface Area: 48.6

Additional information on 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine

Professional Introduction to Compound with CAS No. 1539637-43-8 and Product Name: 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine

The compound with the CAS number 1539637-43-8 and the product name 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a piperidine ring, which is a six-membered nitrogen-containing heterocycle, linked to a thiophene derivative. The thiophene moiety is further functionalized with a bromine atom at the 5-position and a methyl group at the 4-position, while the 2-position of the thiophene ring is acylated with a piperidine group.

One of the most compelling aspects of 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine is its potential as a pharmacophore in drug discovery. The combination of the piperidine and thiophene rings provides a unique scaffold that can interact with biological targets in multiple ways. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and modulate neurotransmitter systems. In contrast, thiophene derivatives have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications.

Recent research has highlighted the importance of 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine in developing novel therapeutic agents. Studies have demonstrated that this compound exhibits significant inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, preliminary in vitro studies have shown that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation pathways. Additionally, its interaction with specific receptors has been explored, suggesting potential applications in treating neurological disorders.

The structural features of 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine make it an attractive candidate for further investigation. The presence of the bromine atom at the 5-position of the thiophene ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in medicinal chemistry for generating libraries of derivatives with tailored biological properties. The acylated piperidine group at the 2-position provides another handle for chemical modification, enabling the synthesis of analogs with improved pharmacokinetic profiles.

In terms of synthetic methodology, 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the Friedel-Crafts acylation of 5-bromo-4-methylthiophene followed by reaction with piperidine derivatives under appropriate conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce functional groups at specific positions on the thiophene ring. These synthetic strategies have been optimized to ensure high yields and minimal byproduct formation, making them suitable for industrial-scale production.

The biological evaluation of 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine has revealed several promising activities that warrant further exploration. In particular, its ability to modulate neurotransmitter receptors has drawn interest from researchers working on CNS disorders. Preclinical studies have indicated that it may have potential in treating conditions such as depression and anxiety by interacting with serotonin and dopamine receptors. Additionally, its inhibitory effects on inflammatory enzymes suggest that it could be developed into an anti-inflammatory agent.

Another area where this compound shows promise is in oncology research. Thiophene derivatives have been extensively studied for their antitumor properties, and modifications to these structures have led to several clinical candidates. The unique scaffold of 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine may offer new insights into how these compounds interact with cancer cells, potentially leading to more effective therapies. Mechanistic studies are ongoing to elucidate how this compound exerts its effects on tumor growth and progression.

The development of 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how this compound binds to biological targets at an atomic level. These predictions have guided experimental efforts by identifying key interactions that need to be optimized for improved efficacy and selectivity. Furthermore, virtual screening methods have been employed to identify additional derivatives with enhanced properties based on the structure-energy relationships derived from computational studies.

Future directions for research on 1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine include exploring its pharmacokinetic profile and potential side effects through preclinical toxicology studies. Understanding how this compound is metabolized and excreted will provide critical information for optimizing its therapeutic use. Additionally, clinical trials will be necessary to assess its efficacy and safety in human patients suffering from relevant diseases.

In conclusion,1-(5-Bromo-4-methylthiophene-2-carbonyl)piperidine represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features make it an excellent candidate for further exploration as a therapeutic agent targeting various diseases, including neurological disorders and cancer. Continued research efforts will likely uncover new applications for this compound and inspire similar investigations into other heterocyclic derivatives.